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Compound of Interest

Compound Name: 1-Benzofuran-2,3-dicarboxylic acid

Cat. No.: B095111

Essential Safety and Handling Guide for 1-
Benzofuran-2,3-dicarboxylic acid

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Benzofuran-2,3-dicarboxylic acid, designed for researchers, scientists, and professionals in
drug development. The following procedures are based on safety data for structurally related
benzofuran compounds and are intended to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment

1-Benzofuran-2,3-dicarboxylic acid and related compounds are classified as hazardous
chemicals. They are known to cause skin and serious eye irritation, and may cause respiratory
irritation.[1][2] It is essential to use appropriate Personal Protective Equipment (PPE) to
minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Standard/Specification Purpose

Wear chemical safety goggles
Eye/Face Protection ANSI Z87.1/ EN 166 and a face shield where
splashing is possible.[3]

Wear appropriate protective

gloves (e.g., nitrile rubber) and
Skin Protection - a lab coat or other protective

clothing to prevent skin

contact.[4]

Use a respirator if ventilation is
_ _ NIOSH/MSHA or EN 149 _ _
Respiratory Protection inadequate or if dusts/aerosols
approved
are generated.[4][5]

Wash hands thoroughly after
handling.[5]

Hand Protection -

Safe Handling and Storage Procedures

Proper handling and storage are critical to maintaining the stability of the compound and
ensuring a safe laboratory environment.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[3][6]

e Avoid the formation of dust and aerosols.[3][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[4][7]

e Use non-sparking tools and take precautionary measures against static discharge.[4][6]
¢ Avoid contact with skin, eyes, and clothing.[5][8]

e Do not eat, drink, or smoke when using this product.

Storage:
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o Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][6]
e Some related compounds require refrigeration and protection from light.[4][7]
o Store locked up and away from incompatible materials such as strong oxidizing agents.[4]

Accidental Release and Disposal Plan

In the event of a spill or for routine disposal, follow these procedures to mitigate environmental
contamination and ensure safety.

Accidental Release:

o Evacuate personnel from the immediate area.
o Ensure adequate ventilation.

o Wear appropriate PPE as outlined in Table 1.

o For solid spills, carefully sweep up the material without creating dust and place it in a
suitable, closed container for disposal.[2][3]

 For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

e Prevent the product from entering drains or waterways.[3][8]
Disposal:
» Dispose of the chemical and its container at an approved waste disposal facility.[4]

» Do not dispose of it with normal household waste or into the sewer system.[4]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling 1-
Benzofuran-2,3-dicarboxylic acid from receipt to disposal.
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Caption: Workflow for handling 1-Benzofuran-2,3-dicarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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